![molecular formula C22H29N3O2 B248242 N-(2,5-dimethylphenyl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide](/img/structure/B248242.png)
N-(2,5-dimethylphenyl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2,5-dimethylphenyl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide, also known as DMPP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. The compound is known to interact with various receptors in the body, making it a promising candidate for the development of new drugs.
Mechanism of Action
The mechanism of action of N-(2,5-dimethylphenyl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide involves its interaction with various receptors in the body. Specifically, this compound has been shown to interact with serotonin and opioid receptors, which are involved in the regulation of mood, behavior, and pain sensation.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are largely dependent on the receptors with which it interacts. In studies involving serotonin receptors, this compound has been shown to increase serotonin levels in the brain, leading to improvements in mood and behavior. Additionally, this compound has been shown to have analgesic effects, due to its interaction with opioid receptors.
Advantages and Limitations for Lab Experiments
One advantage of N-(2,5-dimethylphenyl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide for lab experiments is its ability to interact with multiple receptors in the body, making it a versatile compound for studying various biological processes. However, one limitation is that this compound is a relatively new compound, and more research is needed to fully understand its effects and potential applications.
Future Directions
There are several potential future directions for research involving N-(2,5-dimethylphenyl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide. One area of interest is the development of new drugs based on this compound's interactions with serotonin and opioid receptors. Additionally, further research is needed to fully understand the anti-tumor properties of this compound and its potential use in cancer therapy. Finally, investigations into the potential use of this compound in pain management are ongoing, and more research is needed to determine its effectiveness in this area.
Synthesis Methods
The synthesis of N-(2,5-dimethylphenyl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide involves the reaction of 2,5-dimethylphenyl isocyanate with 4-(2-methoxyphenyl)piperazine in the presence of a base. The resulting product is then purified through recrystallization.
Scientific Research Applications
N-(2,5-dimethylphenyl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide has been studied for its potential therapeutic applications in several areas, including neuroscience, cancer research, and pain management. In neuroscience, this compound has been shown to interact with serotonin receptors, which are involved in the regulation of mood and behavior. This has led to investigations into the use of this compound as a potential treatment for depression and anxiety disorders.
In cancer research, this compound has been shown to have anti-tumor properties, making it a promising candidate for the development of new cancer therapies. Additionally, this compound has been studied for its potential use in pain management, due to its ability to interact with opioid receptors in the body.
properties
Molecular Formula |
C22H29N3O2 |
---|---|
Molecular Weight |
367.5 g/mol |
IUPAC Name |
N-(2,5-dimethylphenyl)-3-[4-(2-methoxyphenyl)piperazin-1-yl]propanamide |
InChI |
InChI=1S/C22H29N3O2/c1-17-8-9-18(2)19(16-17)23-22(26)10-11-24-12-14-25(15-13-24)20-6-4-5-7-21(20)27-3/h4-9,16H,10-15H2,1-3H3,(H,23,26) |
InChI Key |
KHUBTVNYEOAZNJ-UHFFFAOYSA-N |
SMILES |
CC1=CC(=C(C=C1)C)NC(=O)CCN2CCN(CC2)C3=CC=CC=C3OC |
Canonical SMILES |
CC1=CC(=C(C=C1)C)NC(=O)CCN2CCN(CC2)C3=CC=CC=C3OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.